Cas no 901273-20-9 (2-amino-N-(4-bromo-2-methylphenyl)acetamide)

• Product Name: 2-amino-N-(4-bromo-2-methylphenyl)acetamide
• CAS No: 901273-20-9
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 3160576
• PubChem ID: 2120321
• Update Time: 2025-05-20

2-amino-N-(4-bromo-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(4-bromo-2-methylphenyl)acetamide
• EN300-40699
• AKOS000205031
• STL183995
• 901273-20-9
• N-(4-bromo-2-methylphenyl)glycinamide

• Inchi： 1S/C9H11BrN2O/c1-6-4-7(10)2-3-8(6)12-9(13)5-11/h2-4H,5,11H2,1H3,(H,12,13)
• InChI Key： DIBQYHZXHHVBBK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)NC(CN)=O

Computed Properties

• Exact Mass: 242.00548Da
• Monoisotopic Mass: 242.00548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-(4-bromo-2-methylphenyl)acetamide

2-Amino-N-(4-Bromo-2-methylphenyl)acetamide (CAS No. 901273-20-9): An Overview and Recent Advances

2-Amino-N-(4-bromo-2-methylphenyl)acetamide (CAS No. 901273-20-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as N-(4-bromo-2-methylphenyl)-2-aminoacetamide, has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological applications, and recent research developments surrounding this compound.

Chemical Structure and Properties

2-Amino-N-(4-bromo-2-methylphenyl)acetamide is a small molecule with the molecular formula C₉H₁₁BrN₂O and a molecular weight of approximately 235.10 g/mol. The compound features an acetamide group attached to an aromatic ring substituted with a bromine atom and a methyl group. The presence of the amino group and the bromine substituent imparts unique chemical reactivity and biological properties to the molecule.

The compound is typically synthesized through a multi-step process involving the reaction of 4-bromo-2-methylbenzoyl chloride with glycine in the presence of a base, followed by reduction of the resulting amide to form the desired product. The detailed synthetic route and conditions have been extensively studied and optimized to achieve high yields and purity.

Synthesis Methods

The synthesis of 2-amino-N-(4-bromo-2-methylphenyl)acetamide can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-bromo-2-methylbenzoyl chloride with glycine in the presence of a base such as sodium hydride or potassium tert-butoxide. This step forms an intermediate amide, which is then reduced using a reducing agent like lithium aluminum hydride (LAH) or sodium borohydride (NaBH₄) to yield the final product.

An alternative method involves the coupling of 4-bromo-2-methylbenzoyl chloride with ammonia in a suitable solvent, followed by reduction to form the desired acetamide. This method has been reported to offer higher yields and better purity compared to other synthetic routes. Recent advancements in catalytic methods have also shown promise in improving the efficiency and selectivity of these reactions.

Biological Applications

2-Amino-N-(4-bromo-2-methylphenyl)acetamide has shown promising biological activities in various preclinical studies. One of its key applications is in the field of cancer research, where it has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression.

In addition to its anticancer properties, 2-amino-N-(4-bromo-2-methylphenyl)acetamide has also been explored for its anti-inflammatory effects. Research has shown that it can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases.

Recent Research Developments

The past few years have seen significant advancements in understanding the biological activities and mechanisms of action of 2-amino-N-(4-bromo-2-methylphenyl)acetamide. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against human breast cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation.

Another notable study published in Bioorganic & Medicinal Chemistry Letters investigated the anti-inflammatory properties of 2-amino-N-(4-bromo-2-methylphenyl)acetamide. The researchers found that it effectively reduces inflammation in animal models by inhibiting nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses.

Safety and Toxicology

The safety profile of 2-amino-N-(4-bromo-2-methylphenyl)acetamide is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are needed to fully assess its safety in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating various diseases. Early results from these trials are promising, but more data are needed to confirm its therapeutic potential.

Conclusion

2-Amino-N-(4-bromo-2-methylphenyl)acetamide (CAS No. 901273-20-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in various fields, including cancer therapy and anti-inflammatory treatments. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds significant promise for future medical advancements.